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Compound of Interest

Compound Name: 4-Amino-N,N-dimethylbenzamide

Cat. No.: B1296905 Get Quote

Technical Guide: 4-Amino-N,N-
dimethylbenzamide
For Researchers, Scientists, and Drug Development Professionals

Core Compound Details
CAS Number: 6331-71-1

Molecular Formula: C₉H₁₂N₂O

Molecular Weight: 164.20 g/mol [1]

This document serves as a comprehensive technical guide on 4-Amino-N,N-
dimethylbenzamide, a versatile chemical intermediate with applications in the synthesis of

pharmaceuticals, agrochemicals, and dyes.

Physicochemical and Spectral Data
A summary of key physical and spectral properties for 4-Amino-N,N-dimethylbenzamide is

presented below. This data is essential for its identification, handling, and use in experimental

settings.
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Property Value Source

Appearance Pale grey powder

Purity (by HPLC) ≥97%

Molecular Weight 164.20 g/mol [1]

CAS Number 6331-71-1

¹³C NMR Spectra Data available [1]

Proton NMR Conforms to structure

Synthesis Protocol
While a specific detailed protocol for the direct synthesis of 4-Amino-N,N-dimethylbenzamide
is not readily available in the public domain, a common synthetic route involves a two-step

process. This process starts with the formation of the amide followed by the reduction of a nitro

group. The following is a generalized experimental protocol based on analogous syntheses.

Step 1: Amide Formation

The initial step is the reaction of 4-nitrobenzoyl chloride with dimethylamine to form N,N-

Dimethyl-4-nitrobenzamide.

Step 2: Reduction of the Nitro Group

The nitro group of N,N-Dimethyl-4-nitrobenzamide is then reduced to a primary amine to yield

the final product, 4-Amino-N,N-dimethylbenzamide.

A logical workflow for this synthesis is depicted in the following diagram.
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Synthesis of 4-Amino-N,N-dimethylbenzamide

4-Nitrobenzoyl Chloride

N,N-Dimethyl-4-nitrobenzamide

Dimethylamine

4-Amino-N,N-dimethylbenzamide

Reducing Agent
(e.g., SnCl2, H2/Pd-C)
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A generalized synthetic pathway for 4-Amino-N,N-dimethylbenzamide.

Analytical Methods
The purity and identity of 4-Amino-N,N-dimethylbenzamide are typically confirmed using

High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

High-Performance Liquid Chromatography (HPLC)

A general approach for the analysis of aromatic amines by HPLC involves the following:

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent like acetonitrile or methanol. The specific gradient and buffer pH would need to be

optimized.

Detection: UV detection is suitable for aromatic compounds. The detection wavelength

should be set to the absorbance maximum of 4-Amino-N,N-dimethylbenzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Both ¹H NMR and ¹³C NMR are crucial for confirming the molecular structure of 4-Amino-N,N-
dimethylbenzamide.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the N,N-dimethyl protons, and the amino protons.

¹³C NMR: The carbon NMR spectrum provides information on the number and chemical

environment of the carbon atoms in the molecule.[1]

Applications in Synthesis
4-Amino-N,N-dimethylbenzamide serves as a key intermediate in the synthesis of more

complex molecules, particularly in the dye and pharmaceutical industries. The primary amino

group allows for diazotization reactions, a cornerstone of azo dye synthesis.

The general workflow for utilizing an aromatic amine like 4-Amino-N,N-dimethylbenzamide in

azo dye synthesis is illustrated below.

Use as an Intermediate in Azo Dye Synthesis

4-Amino-N,N-dimethylbenzamide

Diazonium Salt Intermediate

Diazotizing Agent
(e.g., NaNO2, HCl)

Azo Dye

Coupling Component
(e.g., Phenol, Naphthol)
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Workflow for the synthesis of an azo dye using an aromatic amine intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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